2-(4-bromobenzyl)-6-(3-methoxyphenyl)-3(2H)-pyridazinone

• IUPAC Name: 2-[(4-bromophenyl)methyl]-6-(3-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C18H15BrN2O2/c1-23-16-4-2-3-14(11-16)17-9-10-18(22)21(20-17)12-13-5-7-15(19)8-6-13/h2-11H,12H2,1H3
• InChI Key: IKFZEFVNWAQVRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)Br
• Molecular Formula: C18H15BrN2O2
• Molecular Weight: 371.2 g/mol

Description

Pyridazinone derivatives are a class of compounds with a broad spectrum of biological activities. They have been extensively studied for their potential in drug development due to their versatile chemical structure and pharmacological properties. "2-(4-bromobenzyl)-6-(3-methoxyphenyl)-3(2H)-pyridazinone" falls into this category, representing a compound with potential interest in medicinal chemistry and organic synthesis.

Synthesis Analysis

The synthesis of pyridazinone derivatives typically involves strategies such as Friedel-Crafts acylation, cyclization reactions, and condensation with various aldehydes in the presence of sodium ethoxide. For instance, the synthesis of a related compound was achieved by Friedel-Crafts acylation followed by cyclization with hydrazine hydrate and subsequent reactions with bromine/acetic acid mixture or formaldehyde and secondary amines (Soliman & El-Sakka, 2011).

Molecular Structure Analysis

The molecular structure of pyridazinone derivatives can be elucidated using spectroscopic techniques such as FT-IR, NMR, and single-crystal X-ray diffraction. These methods provide insights into the compound's configuration, functional groups, and overall molecular geometry. A study on a related pyridazinone derivative highlighted the importance of such analyses in confirming the synthesized compound's structure (Kalai et al., 2021).